molecular formula C18H19NO2 B8764580 3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid

Cat. No.: B8764580
M. Wt: 281.3 g/mol
InChI Key: MCEURHANBKWNRE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3-Dimethyl-2-phenyl-1,2,3,4-tetrahydroquinoline-6-carboxylic acid is a useful research compound. Its molecular formula is C18H19NO2 and its molecular weight is 281.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H19NO2

Molecular Weight

281.3 g/mol

IUPAC Name

3,3-dimethyl-2-phenyl-2,4-dihydro-1H-quinoline-6-carboxylic acid

InChI

InChI=1S/C18H19NO2/c1-18(2)11-14-10-13(17(20)21)8-9-15(14)19-16(18)12-6-4-3-5-7-12/h3-10,16,19H,11H2,1-2H3,(H,20,21)

InChI Key

MCEURHANBKWNRE-UHFFFAOYSA-N

Canonical SMILES

CC1(CC2=C(C=CC(=C2)C(=O)O)NC1C3=CC=CC=C3)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred mixture solution of 3,3-dimethyl-2-phenyl-1,2,3,4-tetrahydro-quinoline-6-carboxylic acid ethyl ester (230 mg, 0.75 mmol) in methanol (2.5 mL) and tetrahydrofuran (3.0 mL) was added 50% sodium hydroxide in water (2.0 mL). The reaction mixture was stirred at 70° C. for 6 hours. The mixture was neutralized with a 3 N aqueous hydrochloric acid solution and extracted with ethyl acetate (2×100 mL), washed with water, dried over anhydrous sodium sulfate and then concentrated in vacuo. Purification by Waters automated flash system (column: Xterra 30 mm×100 mm, sample manager 2767, pump 2525, detector: ZQ mass and UV 2487, solvent system: acetonitrile and 0.1% ammonium hydroxide in water) afforded 3,3-dimethyl-2-phenyl-1,2,3,4-tetrahydro-quinoline-6-carboxylic acid (190 mg, 90%) as a white solid: LC/MS m/e calcd for C18H19NO2 (M+H)+: 282.35, observed: 282.1.
Name
3,3-dimethyl-2-phenyl-1,2,3,4-tetrahydro-quinoline-6-carboxylic acid ethyl ester
Quantity
230 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
2.5 mL
Type
solvent
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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